Cas no 1215767-94-4 (5-Bromo-3-methoxy-1-methylisoquinoline)

• Product Name: 5-Bromo-3-methoxy-1-methylisoquinoline
• CAS No: 1215767-94-4
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 2107664
• Update Time: 2023-08-03

5-Bromo-3-methoxy-1-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-methoxy-1-methylisoquinoline
• 5-Bromo-3-methoxy-1-methylisoquinoline

• Inchi： 1S/C11H10BrNO/c1-7-8-4-3-5-10(12)9(8)6-11(13-7)14-2/h3-6H,1-2H3
• InChI Key： USZOPRQNOPKZMY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(C)=NC(=CC=21)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Topological Polar Surface Area: 22.1